Cas no 2137773-92-1 (Propanamide, N-(decahydro-5-isoquinolinyl)-)

• Product Name: Propanamide, N-(decahydro-5-isoquinolinyl)-
• CAS No: 2137773-92-1
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 5278609
• Update Time: 2025-06-08

Propanamide, N-(decahydro-5-isoquinolinyl)- Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-(decahydro-5-isoquinolinyl)-

• Inchi： 1S/C12H22N2O/c1-2-12(15)14-11-5-3-4-9-8-13-7-6-10(9)11/h9-11,13H,2-8H2,1H3,(H,14,15)
• InChI Key： LINNEBWFZYKQEA-UHFFFAOYSA-N
• SMILES： C(NC1CCCC2C1CCNC2)(=O)CC

Additional information on Propanamide, N-(decahydro-5-isoquinolinyl)-

Propanamide, N-(decahydro-5-isoquinolinyl)- (CAS No. 2137773-92-1): A Comprehensive Overview

Propanamide, N-(decahydro-5-isoquinolinyl)- (CAS No. 2137773-92-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as N-(decahydro-5-isoquinolinyl)propanamide, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements associated with this compound.

The molecular formula of Propanamide, N-(decahydro-5-isoquinolinyl)- is C₁₄H₂₃NO₂, and its molecular weight is approximately 237.34 g/mol. The compound consists of a propanamide moiety linked to a decahydroisoquinoline ring, which imparts it with distinct chemical and physical properties. The presence of the decahydroisoquinoline ring is particularly noteworthy as it contributes to the compound's stability and reactivity in various chemical environments.

The synthesis of N-(decahydro-5-isoquinolinyl)propanamide typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the reaction of decahydroisoquinoline with a suitable propanoyl chloride or anhydride in the presence of a base. This reaction pathway has been optimized to achieve high yields and purity, making it suitable for large-scale production in industrial settings.

In terms of its biological activities, Propanamide, N-(decahydro-5-isoquinolinyl)- has shown promising results in various preclinical studies. Recent research has focused on its potential as an analgesic agent due to its ability to modulate pain pathways in the central nervous system. Studies have demonstrated that this compound can effectively reduce nociceptive responses in animal models, suggesting its potential for the development of novel pain management therapies.

Beyond its analgesic properties, N-(decahydro-5-isoquinolinyl)propanamide has also been investigated for its anti-inflammatory effects. In vitro and in vivo studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. These findings highlight the compound's potential as an anti-inflammatory agent and open up new avenues for its therapeutic applications.

The pharmacokinetic profile of Propanamide, N-(decahydro-5-isoquinolinyl)- has been studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Preclinical data indicate that the compound exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Additionally, it has been shown to have low toxicity in animal models, further supporting its safety profile for clinical use.

In the context of drug discovery and development, N-(decahydro-5-isoquinolinyl)propanamide represents a valuable lead compound for further optimization. Researchers are currently exploring structure-activity relationships (SAR) to identify derivatives with enhanced potency and selectivity. These efforts aim to develop more effective and safer therapeutic agents for various medical conditions.

The potential applications of Propanamide, N-(decahydro-5-isoquinolinyl)- extend beyond pain management and anti-inflammatory therapy. Recent studies have also explored its neuroprotective effects in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary findings suggest that this compound can reduce oxidative stress and prevent neuronal cell death, offering hope for new treatment strategies in these debilitating conditions.

In conclusion, N-(decahydro-5-isoquinolinyl)propanamide (CAS No. 2137773-92-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological activities make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various conditions.